Cas no 185445-06-1 (Ethanone, 1-(1,2,4-triazin-3-yl)-)

Ethanone, 1-(1,2,4-triazin-3-yl)- structure
185445-06-1 structure
Product Name:Ethanone, 1-(1,2,4-triazin-3-yl)-
CAS No:185445-06-1
MF:C5H5N3O
MW:123.112700223923
CID:1057616
PubChem ID:45085169
Update Time:2025-04-20

Ethanone, 1-(1,2,4-triazin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(1,2,4-triazin-3-yl)-
    • 1-(1,2,4-triazin-3-yl)ethanone
    • Ethanone, 1-(1,2,4-triazin-3-yl)- (9CI)
    • 185445-06-1
    • DTXSID60665795
    • SB73622
    • 1-(1,2,4-Triazin-3-yl)ethan-1-one
    • DB-275830
    • Inchi: 1S/C5H5N3O/c1-4(9)5-6-2-3-7-8-5/h2-3H,1H3
    • InChI Key: JHHXWOPNJASHSD-UHFFFAOYSA-N
    • SMILES: O=C(C)C1N=NC=CN=1

Computed Properties

  • Exact Mass: 123.04335
  • Monoisotopic Mass: 123.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.7A^2
  • XLogP3: -0.8

Experimental Properties

  • PSA: 55.74
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